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Introduction
Diabetic peripheral neuropathy (DPN) is a common and debilitating complication of diabetes

mellitus, characterized by nerve damage that can lead to pain, numbness, and impaired limb

function. The pathogenesis of DPN is complex and involves multiple metabolic pathways, one

of which is the polyol pathway. AT-001, also known as caficrestat, is a novel, potent, and highly

selective inhibitor of aldose reductase, the rate-limiting enzyme in the polyol pathway. By

blocking this enzyme, AT-001 aims to mitigate the downstream metabolic stress and cellular

damage implicated in the progression of diabetic neuropathy.

These application notes provide a comprehensive overview of the current state of research on

AT-001 for the treatment of diabetic neuropathy, including its mechanism of action, available

clinical trial data, and detailed protocols for preclinical and clinical evaluation.

Mechanism of Action: The Polyol Pathway
Under normoglycemic conditions, the majority of glucose is metabolized through glycolysis.

However, in the hyperglycemic state characteristic of diabetes, excess glucose is shunted into
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the polyol pathway. Aldose reductase converts glucose to sorbitol, which is then oxidized to

fructose. The accumulation of sorbitol and the subsequent increase in osmotic stress, along

with a shift in the NAD+/NADH ratio, are believed to contribute to nerve cell injury.

AT-001 acts by specifically inhibiting aldose reductase, thereby preventing the conversion of

glucose to sorbitol and reducing the flux through the polyol pathway. This is expected to

alleviate the metabolic imbalances that drive the progression of diabetic neuropathy.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1192208/docs?utm_src=pdf-body#at-001-for-diabetic-neuropathy-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Mechanism of Action of AT-001.
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Clinical Studies: The ARISE-HF Trial Neuropathy
Sub-study
The most significant clinical investigation of AT-001 to date is the Phase 3 ARISE-HF trial,

which primarily focused on diabetic cardiomyopathy. This trial included a pre-specified sub-

study to evaluate the efficacy of AT-001 in patients with concurrent diabetic peripheral

neuropathy.

Study Design
The ARISE-HF trial was a multicenter, randomized, double-blind, placebo-controlled study that

enrolled 675 patients with diabetic cardiomyopathy.[1] Participants were randomized to receive

one of two doses of AT-001 (1000 mg or 1500 mg, twice daily) or a placebo. The neuropathy

sub-study was embedded within this larger trial.

Key Endpoints for the Neuropathy Sub-study:

Primary: Change from baseline in the modified Toronto Clinical Neuropathy Score (mTCNS).

Secondary: Change from baseline in the Neuropathy Total Symptom Score-6 (NTSS-6).

As of the latest announcements, the full results of the diabetic peripheral neuropathy sub-study

are still being analyzed and are anticipated to be presented at an upcoming medical

conference.[1]

Available Data
While specific quantitative data from the neuropathy sub-study is not yet available, the main

ARISE-HF trial provides safety and tolerability data for AT-001.

Table 1: Safety and Tolerability of AT-001 in the ARISE-HF Trial
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Adverse Event
Category

Placebo
AT-001 (1000 mg
BID)

AT-001 (1500 mg
BID)

Serious Adverse

Events
14.3% 12.3% 17.3%

Treatment-Emergent

Adverse Events
79.1% 81.6% 81.0%

Treatment-Related

Discontinuations
3.9% 9.6% 9.5%

Source: Applied Therapeutics, Inc. Press Release, January 4, 2024.[1]

Protocols
Preclinical Evaluation of AT-001 in a Rodent Model of
Diabetic Neuropathy
This protocol describes a representative study to evaluate the efficacy of AT-001 in a

streptozotocin (STZ)-induced diabetic rat model, a commonly used model for preclinical

neuropathy research.

1. Induction of Diabetes:

Male Sprague-Dawley rats (8 weeks old) are fasted overnight.

A single intraperitoneal injection of STZ (50-65 mg/kg) dissolved in citrate buffer (pH 4.5) is

administered.

Control animals receive an injection of citrate buffer alone.

Diabetes is confirmed 72 hours post-injection by measuring blood glucose levels. Rats with

glucose levels >250 mg/dL are considered diabetic and included in the study.

2. Treatment Groups:

Diabetic rats are randomly assigned to one of three groups:
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Vehicle control (e.g., 0.5% carboxymethylcellulose)

AT-001 (low dose, e.g., 10 mg/kg/day)

AT-001 (high dose, e.g., 30 mg/kg/day)

A non-diabetic control group receives the vehicle.

Treatment is administered daily via oral gavage for a period of 8-12 weeks.

3. Efficacy Assessments:

Nerve Conduction Velocity (NCV): Measured at baseline and at the end of the treatment

period. The sciatic and/or caudal nerves are stimulated, and the latency and distance of the

resulting muscle action potentials are recorded to calculate NCV.

Thermal and Mechanical Sensory Testing:

Hot Plate Test: To assess thermal hyperalgesia.

Von Frey Filaments: To assess mechanical allodynia.

Intraepidermal Nerve Fiber Density (IENFD): At the end of the study, skin biopsies from the

hind paw are taken to quantify the density of nerve fibers in the epidermis, a key marker of

small fiber neuropathy.
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Preclinical Experimental Workflow for AT-001 in a Diabetic Neuropathy Model
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Caption: Preclinical Experimental Workflow.

Clinical Trial Protocol: A Representative Phase 3 Study
This protocol outlines the key elements of a Phase 3 clinical trial to evaluate the efficacy and

safety of AT-001 for the treatment of diabetic peripheral neuropathy, based on the design of the

ARISE-HF neuropathy sub-study.

1. Study Title: A Multicenter, Randomized, Double-Blind, Placebo-Controlled Study to Evaluate

the Efficacy and Safety of AT-001 in Patients with Diabetic Peripheral Neuropathy.
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2. Study Population:

Inclusion Criteria:

Adults (18-75 years) with a diagnosis of Type 1 or Type 2 diabetes.

Diagnosis of diabetic peripheral neuropathy, confirmed by a neurologist.

A baseline mTCNS score indicating mild to moderate neuropathy (e.g., > 5 and < 20).

Stable glycemic control for at least 3 months prior to screening.

Exclusion Criteria:

Neuropathy from causes other than diabetes.

Severe renal impairment.

History of major cardiovascular events within the past 6 months.

3. Study Design and Treatment:

A 12-month, randomized, double-blind, placebo-controlled, parallel-group study.

Participants are randomized in a 1:1:1 ratio to:

AT-001 (1000 mg twice daily)

AT-001 (1500 mg twice daily)

Placebo

Visits are scheduled at baseline, and at months 3, 6, 9, and 12.

4. Efficacy and Safety Assessments:

Primary Efficacy Endpoint: Change from baseline to month 12 in the mTCNS.

Secondary Efficacy Endpoints:
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Change from baseline in the NTSS-6.

Change from baseline in nerve conduction velocities.

Change from baseline in quantitative sensory testing (QST).

Patient-reported outcomes on pain and quality of life.

Safety Assessments:

Monitoring of adverse events.

Clinical laboratory tests (hematology, chemistry, urinalysis).

Vital signs and physical examinations.
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Clinical Trial Workflow for AT-001 in Diabetic Neuropathy
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Caption: Clinical Trial Workflow.

Conclusion
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AT-001, as a selective aldose reductase inhibitor, represents a targeted therapeutic approach

for diabetic neuropathy by addressing a key mechanism in its pathogenesis. While the full data

from the neuropathy sub-study of the ARISE-HF trial are eagerly awaited, the available

information on its mechanism of action and safety profile provides a strong rationale for its

continued investigation. The protocols outlined here offer a framework for the preclinical and

clinical evaluation of AT-001 and similar compounds in the development pipeline for diabetic

neuropathy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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